N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C18H23N3O2/c1-11(9-14-5-6-16-15(10-14)7-8-23-16)19-18(22)17-12(2)20-21(4)13(17)3/h5-6,10-11H,7-9H2,1-4H3,(H,19,22)
• InChI Key: JIUGFZGFEIGDJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(=O)NC(C)CC2=CC3=C(C=C2)OCC3
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C18H23N3O2 and its molecular weight is 313.401. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Agents

Research into analogs of the mentioned compound has demonstrated significant antibacterial and antifungal activities. For instance, compounds with structural similarities have been synthesized and evaluated for their effectiveness against various pathogens. One study reported the design, synthesis, and antibacterial evaluation of pyrazolone derivatives that showed promising activity against Staphylococcus aureus and Bacillus subtilis, indicating potential applications as antibacterial agents (Palkar et al., 2017). Similarly, other research highlighted the synthesis of pyrazole and pyrazolopyrimidine derivatives with notable cytotoxicity against Ehrlich Ascites Carcinoma cells, suggesting their use in developing anticancer therapies (Hassan, Hafez, & Osman, 2014).

Enzyme Inhibition for Drug Development

The molecular backbone similar to "N-(1-(2,3-dihydrobenzofuran-5-yl)propan-2-yl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide" has been utilized in the design of enzyme inhibitors with potential therapeutic applications. A notable study involved the development of novel pyrazole-4-carboxamide derivatives targeting succinate dehydrogenase (SDH), a key enzyme in the mitochondrial respiratory chain. These inhibitors showed excellent antifungal activities against a range of phytopathogenic fungi, indicating their potential as agricultural fungicides or as leads for antifungal drug development (Zhang et al., 2023).

Antimicrobial Activity

The structural framework of compounds related to "this compound" has been explored for antimicrobial properties. A series of 3,5-disubstituted pyrazole-1-carboxamides demonstrated antimicrobial activities, indicating their potential use in developing new antimicrobial agents (Sharshira & Hamada, 2011).